Valienone

• Molecular Formula: C7H10O5
• Molecular Weight: 174.15 g/mol
• IUPAC Name: (4R,5S,6R)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-one
• InChI: InChI=1S/C7H10O5/c8-2-3-1-4(9)6(11)7(12)5(3)10/h1,5-8,10-12H,2H2/t5-,6+,7+/m1/s1
• InChI Key: WQMTVIWUDHFWNR-VQVTYTSYSA-N
• Isomeric SMILES: C1=C([C@H]([C@@H]([C@H](C1=O)O)O)O)CO
• SMILES: C1=C(C(C(C(C1=O)O)O)O)CO
• synonyms: valienone

Description

Valienone is a member of the class of cyclohexenones that is cyclohex-2-en-1-one substituted by hydroxy groups at positions 4, 5 and 6, and by a hydroxymethyl group at position 3 (the 4R,5S,6R-diastereomer). It has a role as a bacterial xenobiotic metabolite. It is a member of cyclohexenones, an enone and a tetrol. It derives from a valiolone.

Scientific Research Applications

Valienone in Drug Development and Biosynthesis

• Quantitative Analytical Method for Valienone : Valienone serves as a valuable precursor for glycosidase inhibitor drugs. A study by Cui et al. (2017) developed a high-performance liquid chromatography method for quantifying valienone. This method aids in evaluating valienone production capabilities in metabolically engineered Streptomyces hygroscopicus 5008, a breakthrough for C7-cyclitol profiling.

• De Novo Biosynthesis of β-Valienamine : Cui et al. (2016) outlined a novel pathway for producing β-valienamine, a lead compound for β-glycosidase inhibitors, in Streptomyces hygroscopicus 5008. The process leveraged a heterogeneous aminotransferase with stereospecificity, presenting a powerful alternative for chiral intermediates in pharmaceutical development.

• Valienamine as a Key Functional Component in Glycosidase Inhibitors : Cui et al. (2020) demonstrated the use of valienamine in the development of glycosidase inhibitors, such as validamycin A and acarbose. The study established a simplified pathway for direct synthesis of valienamine, which could be foundational for increasing the production of valienamine and its N-modified derivatives for pharmaceutical applications.

• Chaperone Therapy Using Valienamine Derivatives : Studies like Suzuki et al. (2009) and Suzuki et al. (2012) have explored valienamine derivatives as therapeutic agents for lysosomal storage diseases. These compounds act as chemical chaperones, enhancing mutant enzyme activities and offering potential treatment options for diseases like GM1-gangliosidosis and Gaucher disease.

• Biosynthesis of Validamycin A and Acarbose : Research by Minagawa et al. (2007) identified valC as a gene crucial in the biosynthesis of validamycin A, a process involving valienone. This finding provides insight into the biochemical pathways leading to these important antifungal and antidiabetic agents.

• Computational Analysis of Valienamine Derivatives : The works of Suzuki (2013) and others highlight the use of computational analysis in understanding molecular interactions between enzymes and valienamine derivatives, facilitating the development of chaperone therapy.